6-ethoxy-4-({4-[2-oxo-2-(1-piperidinyl)ethyl]-1-piperazinyl}methyl)-2H-chromen-2-one

• IUPAC Name: 6-ethoxy-4-[[4-(2-oxo-2-piperidin-1-ylethyl)piperazin-1-yl]methyl]chromen-2-one
• InChI: InChI=1S/C23H31N3O4/c1-2-29-19-6-7-21-20(15-19)18(14-23(28)30-21)16-24-10-12-25(13-11-24)17-22(27)26-8-4-3-5-9-26/h6-7,14-15H,2-5,8-13,16-17H2,1H3
• InChI Key: XLXGHNJJANFITF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)OC(=O)C=C2CN3CCN(CC3)CC(=O)N4CCCCC4
• Molecular Formula: C23H31N3O4
• Molecular Weight: 413.5 g/mol

Description

6-ethoxy-4-({4-[2-oxo-2-(1-piperidinyl)ethyl]-1-piperazinyl}methyl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C23H31N3O4 and its molecular weight is 413.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 413.23145648 g/mol and the complexity rating of the compound is 638. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Reactions

Research on closely related compounds to 6-ethoxy-4-({4-[2-oxo-2-(1-piperidinyl)ethyl]-1-piperazinyl}methyl)-2H-chromen-2-one includes the study of their reactions and potential for forming novel compounds. For example, ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates have been found to react with S-methylisothiosemicarbazide hydroiodide, leading to the formation of 3-methylsulfanyl-6-[(4-oxo-4Н-chromen-2-yl)methyl]-1,2,4-triazin-5(2H)-ones upon refluxing in pyridine, or 6-[(4-oxo-4Н-chromen-2-yl)methyl]-1,2,4-triazine-3,5(2Н,4Н)-diones when refluxed in ethanol. These reactions are significant for the synthesis of novel heterocyclic compounds with potential applications in medicinal chemistry and materials science (Vetyugova et al., 2018).

Biological Activity

The search for novel therapeutic agents has led to the investigation of chromen derivatives for their biological activities. In this context, the synthesis and antiplatelet activity of 2-(diethylamino)-7-ethoxychromone and related compounds have been explored. These compounds were synthesized by reacting 3-ethoxyphenol with 3-(dialkylamino)-3-oxo-propanoic acid ethyl ester in the presence of phosphorus oxychloride, leading to potential improvements in their biological activity. Such studies highlight the importance of chromen derivatives in the development of new pharmacological agents (Mazzei et al., 1990).

Antimicrobial and Antifungal Applications

Research into chromen derivatives also extends into their antimicrobial and antifungal efficacy. For instance, novel chromone-pyrimidine coupled derivatives have been synthesized and evaluated for their in vitro antifungal and antibacterial activity. This research not only provides insights into the antimicrobial potential of these compounds but also contributes to the development of new agents for combating microbial infections (Tiwari et al., 2018).

Anti-Cancer Research

Furthermore, novel 6-methyl-3-(3-oxo-1-phenyl-3-(4-(2-(piperidin-1-yl)ethoxy)phenyl)propyl)-2H-chromen-2-one derivatives have been synthesized and screened for their anti-breast cancer activity. This research is pivotal in identifying new therapeutic molecules that could offer enhanced efficacy against breast cancer, showcasing the potential of chromen derivatives in oncological research (Dube et al., 2019).